Cas no 1114817-69-4 (4-[(Methylthio)acetyl]benzonitrile)

• Product Name: 4-[(Methylthio)acetyl]benzonitrile
• CAS No: 1114817-69-4
• MF: C₁₀H₉NOS
• MW: 191.249561071396
• CID: 2883355
• Update Time: 2025-09-27

4-[(Methylthio)acetyl]benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-[(Methylthio)acetyl]benzonitrile
• 4-[2-(METHYLSULFANYL)ACETYL]BENZONITRILE

• Inchi： 1S/C10H9NOS/c1-13-7-10(12)9-4-2-8(6-11)3-5-9/h2-5H,7H2,1H3
• InChI Key： PIHKUJMFTKXWPK-UHFFFAOYSA-N
• SMILES： S(C)CC(C1C=CC(C#N)=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 222
• XLogP3: 1.9
• Topological Polar Surface Area: 66.2

Additional information on 4-[(Methylthio)acetyl]benzonitrile

Introduction to 4-[(Methylthio)acetyl]benzonitrile (CAS No. 1114817-69-4)

4-[(Methylthio)acetyl]benzonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1114817-69-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzonitrile derivatives, characterized by the presence of a nitrile group (-CN) attached to a benzene ring, and a unique acetyl-thioether moiety linked to the aromatic system. The structural features of this molecule make it a promising candidate for further exploration in drug discovery and synthetic chemistry.

The (Methylthio)acetyl substituent in the molecular structure of 4-[(Methylthio)acetyl]benzonitrile plays a crucial role in determining its chemical reactivity and potential biological activity. This functional group consists of an acetyl group (-COCH₃) connected to a sulfur atom, which is further linked to a methyl group (-CH₃). The presence of sulfur in this moiety introduces electrophilic and nucleophilic centers, making the compound highly versatile for various chemical transformations. Such structural attributes are often exploited in the synthesis of more complex molecules, including potential pharmacophores for therapeutic applications.

In recent years, there has been growing interest in benzonitrile derivatives due to their diverse biological activities. Studies have demonstrated that compounds containing the nitrile group can exhibit properties such as analgesic, anti-inflammatory, and antimicrobial effects. The introduction of additional functional groups, such as the (Methylthio)acetyl moiety, can modulate these activities and enhance binding affinity to biological targets. This has led to extensive research efforts aimed at identifying novel derivatives with improved pharmacological profiles.

One of the most compelling aspects of 4-[(Methylthio)acetyl]benzonitrile is its potential as a building block for more complex drug candidates. The benzonitrile core provides a rigid aromatic scaffold that can be modified at various positions to optimize pharmacokinetic and pharmacodynamic properties. Furthermore, the (Methylthio)acetyl group offers opportunities for further derivatization through reactions such as nucleophilic substitution, condensation, or coupling reactions. These chemical handles are invaluable in medicinal chemistry for designing molecules with tailored biological activities.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like 4-[(Methylthio)acetyl]benzonitrile with greater accuracy. Molecular docking studies have been employed to evaluate its potential interactions with target proteins, providing insights into its mechanism of action. These computational approaches complement experimental efforts by allowing rapid screening of large libraries of compounds and identification of promising candidates for further investigation.

The synthesis of 4-[(Methylthio)acetyl]benzonitrile involves multi-step organic transformations that highlight the compound's synthetic utility. Key steps typically include the formation of the benzonitrile core followed by functionalization at the desired position on the aromatic ring. The introduction of the (Methylthio)acetyl group often requires careful control of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce this compound efficiently, facilitating its use in both academic and industrial research settings.

In addition to its pharmaceutical applications, 4-[(Methylthio)acetyl]benzonitrile has shown promise in materials science and agrochemical research. The unique structural features of this compound make it suitable for developing novel materials with specific properties, such as enhanced thermal stability or optical activity. Furthermore, its derivatives have been explored as potential intermediates in the synthesis of agrochemicals that exhibit improved efficacy against pests and diseases.

The ongoing research into 4-[(Methylthio)acetyl]benzonitrile underscores its significance as a versatile chemical entity with broad applications across multiple disciplines. As new synthetic techniques and computational tools become available, the potential for discovering novel derivatives with enhanced biological activity continues to grow. Future studies may focus on optimizing synthetic routes, exploring new derivatives, and evaluating their therapeutic potential in preclinical models.

Overall, 4-[(Methylthio)acetyl]benzonitrile (CAS No. 1114817-69-4) represents a fascinating compound with significant scientific and practical value. Its unique structural features and reactivity make it an attractive scaffold for drug discovery and material science applications. As research progresses, this compound is likely to play an increasingly important role in developing innovative solutions across various fields.